N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-11-7-8-13(15)14(9-11)16-19(17,18)10-12-5-3-2-4-6-12/h2-9,16H,10H2,1H3
• InChI Key: XRYPNKZQWDVXIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H14FNO2S
• DSSTOX Substance ID: DTXSID50355491
• Molecular Weight: 279.33 g/mol
• CAS RN: 4069-35-6

Description

N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide, also known as FMPS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide involves the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in many types of cancer cells and plays a crucial role in tumor growth and metastasis. N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide binds to the active site of CA IX and inhibits its activity, leading to the suppression of tumor growth and metastasis.
Biochemical and Physiological Effects
N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide has been shown to exhibit various biochemical and physiological effects. Studies have demonstrated that N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide can inhibit the formation of new blood vessels (angiogenesis) in tumors, which is essential for tumor growth and metastasis. N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide has also been found to reduce the levels of lactate in cancer cells, which is a byproduct of anaerobic metabolism and is associated with tumor aggressiveness.

Advantages and Limitations for Lab Experiments

N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide also exhibits potent anticancer activity against various types of cancer cells, making it a promising candidate for cancer therapy. However, N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide also has some limitations, including its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide. One potential direction is to investigate the use of N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide as a therapeutic agent for cancer treatment. Further studies are needed to determine the optimal dosage and administration route for N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide and to evaluate its safety and efficacy in preclinical and clinical trials. Another direction is to explore the potential applications of N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide in other areas of scientific research, such as neurodegenerative diseases and infectious diseases.
In conclusion, N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. Its potent anticancer activity, mechanism of action, and biochemical and physiological effects make it a promising candidate for cancer therapy. Further research is needed to explore the full potential of N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide and to determine its optimal use for various applications.

Synthesis Methods

The synthesis of N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide involves the reaction between 2-fluoro-5-methylbenzenamine and benzyl chloromethyl sulfone in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide in its pure form.

Scientific Research Applications

N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide has been extensively studied for its potential applications in various areas of scientific research. One of the most significant applications of N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide is in the field of cancer research. Studies have shown that N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide exhibits potent anticancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells. N-(2-fluoro-5-methylphenyl)-1-phenylmethanesulfonamide has also been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.